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Compound of Interest

Compound Name: 3-(Methoxymethoxy)propanal

Cat. No.: B1589682 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-(Methoxymethoxy)propanal

For research, scientific, and drug development professionals, the proficient handling of

specialized chemical intermediates is paramount to ensuring both laboratory safety and

experimental integrity. 3-(Methoxymethoxy)propanal is a bifunctional molecule featuring a

reactive aldehyde group and a methoxymethyl (MOM) protected primary alcohol.[1] This

structure makes it a valuable building block in multi-step organic synthesis, allowing for

selective transformations at the aldehyde terminus while the hydroxyl group remains masked.

[1]

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and chemical reactivity of 3-(Methoxymethoxy)propanal. As a definitive Safety Data Sheet

(SDS) for this specific compound (CAS No. 109066-05-9) is not readily available in public

databases, the hazard information presented herein is extrapolated from the known profiles of

its constituent functional groups: aldehydes and acetals (MOM ethers). This approach,

grounded in chemical principles, provides a robust framework for risk assessment and safe

laboratory practice.

Physicochemical Properties and Identification
A clear understanding of a compound's physical properties is the foundation of its safe handling

and use in experimental design.
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Property Value Source

Chemical Name 3-(Methoxymethoxy)propanal N/A

CAS Number 109066-05-9 [1]

Molecular Formula C₅H₁₀O₃ [1]

Molecular Weight 118.13 g/mol [1]

Appearance Not specified; likely a liquid Inferred

Boiling Point Not available N/A

Storage Room temperature, dry [1]

Hazard Identification and GHS Classification
(Inferred)
The hazard profile of 3-(Methoxymethoxy)propanal is derived from the reactivity of the

aldehyde group and the chemical nature of the MOM ether. Aldehydes, particularly those with

low molecular weight, are often flammable, volatile, and can cause irritation to the skin, eyes,

and respiratory tract.[2] The MOM ether is an acetal, which is generally stable but can

hydrolyze under acidic conditions to release methanol and formaldehyde, both of which are

toxic.[3][4]

Based on the closely related structure of 3-methoxypropanal and general aldehyde chemistry,

the following GHS classification should be conservatively assumed.
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Hazard Class
Hazard
Statement

Signal Word Pictogram
Source
(Analog)

Flammable

Liquids

H225: Highly

flammable liquid

and vapor

Danger 🔥 [2]

Acute Toxicity,

Oral

H302: Harmful if

swallowed
Warning ❗ [2]

Skin

Corrosion/Irritatio

n

H315: Causes

skin irritation
Warning ❗ [2]

Eye

Damage/Irritation

H319: Causes

serious eye

irritation

Warning ❗ [2]

STOT, Single

Exposure

H335: May

cause respiratory

irritation

Warning ❗ [2]

Risk Assessment and Control Workflow
A systematic approach to risk assessment is critical before handling any chemical. This

involves identifying hazards, evaluating risks, and implementing control measures.
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Planning Phase

Control Implementation

Execution & Response

Identify Compound:
3-(Methoxymethoxy)propanal

Review Hazards:
Flammability, Irritation,

Toxicity (Inferred)

Consult SDS
(or analogs)

Assess Risks:
Inhalation, Skin/Eye Contact,

Ignition Sources

Evaluate quantities
& procedure

Engineering Controls:
Chemical Fume Hood,

Flammable Storage Cabinet

Select Controls

Administrative Controls:
Develop SOP,

Restrict Access

Select Controls

Personal Protective Equipment (PPE):
Safety Goggles, Lab Coat,

Nitrile Gloves

Select Controls

Perform Experiment

Proceed with
precautions

Proceed with
precautions

Proceed with
precautions

Emergency Preparedness:
Spill Kit, Eyewash/Shower,

Fire Extinguisher

In case of
incident

Click to download full resolution via product page

Caption: Risk assessment workflow for handling 3-(Methoxymethoxy)propanal.
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Safe Handling, Storage, and Emergency Procedures
Engineering Controls:

All manipulations of 3-(Methoxymethoxy)propanal should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[5]

Use explosion-proof equipment and ensure proper grounding and bonding of containers

during transfers to prevent static discharge, a potential ignition source.[6][7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[8]

Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,

nitrile) are mandatory. Inspect gloves before use and wash hands thoroughly after handling.

[5][8]

Clothing: Wear full-length pants and closed-toe shoes to cover all exposed skin on the lower

body.[8]

Storage and Stability:

Store in a cool, dry, and well-ventilated area designated for flammable liquids, away from

heat, sparks, and open flames.[9][10]

Keep containers tightly closed and upright to prevent leakage.[5][11]

Incompatibilities: Segregate from strong oxidizing agents and acids.[9] The MOM ether

linkage is acid-labile and contact with acids can cause decomposition.[3][4]

Spill and First Aid Procedures:

Spills: In the event of a spill, eliminate all ignition sources immediately.[12] Absorb the spill

with an inert material (e.g., sand or vermiculite), place it in a sealed container, and dispose of

it as hazardous waste according to institutional guidelines.[12]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[12][13]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[12]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

Reactivity Profile and Deprotection Considerations
The synthetic utility of 3-(Methoxymethoxy)propanal stems from the orthogonal reactivity of

its two functional groups. The aldehyde is available for standard transformations (e.g.,

oxidation, reduction, olefination, reductive amination), while the MOM-protected alcohol

remains stable under a wide range of non-acidic conditions.

Stability of the MOM Ether: The methoxymethyl (MOM) ether is stable to strongly basic and

nucleophilic conditions, as well as many oxidizing and reducing agents.[3][14] This stability

allows for extensive chemical modification at the aldehyde position without premature cleavage

of the protecting group.

Acid-Catalyzed Deprotection: The MOM group is an acetal and is readily cleaved under acidic

conditions.[3] The mechanism involves protonation of the ether oxygen, followed by elimination

of methanol to form an oxonium ion, which is then hydrolyzed by water. This lability is a critical

consideration in synthetic planning, as any acidic reagents or workup conditions can lead to

unintended deprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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